Cas no 2742656-70-6 (3-(chloromethyl)-1-ethyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazole hydrochloride)

• Product Name: 3-(chloromethyl)-1-ethyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazole hydrochloride
• CAS No: 2742656-70-6
• MF: C₉H₁₄Cl₂N₂O
• MW: 237.126260280609
• CID: 6465958
• PubChem ID: 165713392
• Update Time: 2025-11-01

3-(chloromethyl)-1-ethyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2742656-70-6
• 3-(chloromethyl)-1-ethyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazole hydrochloride
• EN300-37162178

• Inchi： 1S/C9H13ClN2O.ClH/c1-2-12-9-3-4-13-6-7(9)8(5-10)11-12;/h2-6H2,1H3;1H
• InChI Key： IZIVIHSOPTWTPZ-UHFFFAOYSA-N
• SMILES： ClCC1C2COCCC=2N(CC)N=1.Cl

Computed Properties

• Exact Mass: 236.0483185g/mol
• Monoisotopic Mass: 236.0483185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27Ų

Additional information on 3-(chloromethyl)-1-ethyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazole hydrochloride

3-(Chloromethyl)-1-ethyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazole hydrochloride: A Comprehensive Overview

3-(Chloromethyl)-1-ethyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazole hydrochloride (CAS No. 2742656-70-6) is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrano[4,3-c]pyrazoles, which are fused bicyclic systems combining a pyran ring with a pyrazole moiety. The presence of the chloromethyl group and the ethyl substituent introduces additional complexity and functional diversity to the molecule.

The synthesis of 3-(chloromethyl)-1-ethyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazole hydrochloride involves a series of carefully designed reactions that highlight the versatility of modern organic synthesis techniques. Recent studies have focused on optimizing the reaction conditions to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the pyrano[4,3-c]pyrazole core structure. This approach not only enhances reaction efficiency but also minimizes side reactions, making it a promising method for large-scale production.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The pyrano[4,3-c]pyrazole scaffold has been identified as a promising template for designing bioactive molecules. Recent research has demonstrated that 3-(chloromethyl)-1-ethyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazole hydrochloride exhibits significant anti-inflammatory and antioxidant properties. These findings suggest that the compound could serve as a lead molecule for developing novel therapeutic agents targeting chronic inflammatory diseases and oxidative stress-related conditions.

In addition to its pharmacological applications, 3-(chloromethyl)-1-ethyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazole hydrochloride has also been investigated for its role in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its exploration as a potential ligand in catalysis and sensor technology. Recent studies have highlighted its effectiveness in enhancing the catalytic activity of transition metal catalysts in organic transformations.

The structural uniqueness of 3-(chloromethyl)-1-ethyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazole hydrochloride also makes it an attractive candidate for studying supramolecular chemistry. Researchers have reported that the compound can self-assemble into ordered nanostructures under specific conditions. These self-assembled structures exhibit interesting optical and electronic properties, which could be harnessed for applications in nanotechnology and optoelectronics.

From a synthetic perspective, the chloromethyl group in 3-(chloromethyl)-1-ethyl-1H,4H,6H,7H-pyrano[4,c]-pyrazole hydrochloride serves as a versatile functional group that can undergo various transformations. For example, recent studies have demonstrated that this group can be efficiently alkylated or arylated using palladium-catalyzed cross-coupling reactions. These modifications allow for further functionalization of the molecule to tailor its properties for specific applications.

In terms of analytical characterization, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure of 3-(chloromethyl)-1-ethyl-1,H 4,H 6,H 7-pyrano[4,c]-pyrazole hydrochloride. These methods provide detailed insights into the molecular architecture and stereochemistry of the compound.

Looking ahead, 3-(chloromethyl)-1-ethyl-1,H 4,H 6,H 7-pyrano[4,c]-pyrazole hydrochloride holds immense potential for further exploration across multiple disciplines. Its unique structure and functional groups make it an ideal candidate for both fundamental research and applied development. As advancements in synthetic methodology and analytical techniques continue to evolve, this compound is poised to play a pivotal role in shaping future innovations in organic chemistry and related fields.